Cas no 17401-06-8 ((-)-1,4-Di-O-benzyl-L-threitol)

• Product Name: (-)-1,4-Di-O-benzyl-L-threitol
• CAS No: 17401-06-8
• MF: C₁₈H₂₂O₄
• MW: 302.364885807037
• MDL: MFCD00077723
• CID: 136114
• Update Time: 2025-04-19

(-)-1,4-Di-O-benzyl-L-threitol Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-1,4-Bis(benzyloxy)butane-2,3-diol
• (-)-1,4-DI-O-BENZYL-L-THREITOL
• 2,3-Butanediol,1,4-bis(phenylmethoxy)-, (2S,3S)-
• (-)-(2S,3S)-1,4-Bis(benzyloxy)-2,3-butanediol
• (2S,3S)-1,4-bis(phenylmethoxy)butane-2,3-diol
• (S,S)-1,4-Bis(benzyloxy)-2,3-butanediol
• (S,S)-1,4-Di-O-benzyl-D-threitol
• 1,4-DI-O-BENZYL-L-THREITOL
• (-)-1,4-Di-O-benzylthreitol
• 1-O,4-O-Dibenzyl-L-threitol
• (2S,3S)-(-)-1,4-DIBENZYLOXY-2,3-BUTANEDIOL
• (-)-1,4-DI-O-BENZYL-L-THREITOL 98+%
• 2,3-BUTANEDIOL, 1,4-BIS(PHENYLMETHOXY)-, (2S,3S)-
• PubChem8156
• FCH3620037
• AB1011214
• D2240
• (2s,3s)-1,4-bis(benzyloxy)-2,3-butanediol
• (2S,3S)-(-)-1,4-Bis(benzyloxy)-2,3-butanediol
• (2S,3S)-(-)
• (-)-1,4-Di-O-benzyl-L-threitol

• MDL： MFCD00077723
• Inchi： 1S/C18H22O4/c19-17(13-21-11-15-7-3-1-4-8-15)18(20)14-22-12-16-9-5-2-6-10-16/h1-10,17-20H,11-14H2/t17-,18-/m0/s1
• InChI Key： YAVAVQDYJARRAU-ROUUACIJSA-N
• SMILES： O(CC1C=CC=CC=1)C[C@@H]([C@H](COCC1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 302.15200
• Monoisotopic Mass: 302.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Uncertain
• Density: 1.174±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 56.0 to 59.0 deg-C
• Boiling Point: 484.4 °C at 760 mmHg
• Flash Point: 246.7 °C
• Refractive Index: -6.3 ° (C=5, CHCl3)
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• PSA: 58.92000
• LogP: 2.14180
• Solubility: Uncertain
• Optical Activity: [α]20/D −6°, c = 5 in chloroform

(-)-1,4-Di-O-benzyl-L-threitol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers